Cas no 67-52-7 (1,3-diazinane-2,4,6-trione)

• Product name: 1,3-diazinane-2,4,6-trione
• CAS No: 67-52-7
• MF: C₄H₄N₂O₃
• MW: 128.0862
• MDL: MFCD00006666
• CID: 33864
• PubChem ID: 6211

1,3-diazinane-2,4,6-trione Chemical and Physical Properties

Names and Identifiers

• Barbituric acid
• Fluorouracil Related CoMpound A
• Babituric acid dihydrate
• TIMTEC-BB SBB004242
• PYRIMIDINE TRIONE
• N,N'-MALONYLUREA
• Barbituric Acid [for Colorimetric Analysis of Furfural Derivatives]
• 1,3-Diazinane-2,4,6-trione
• Pyrimidine-2,4,6(1H,3H,5H)-trione
• 2,4,6-Trihydroxypyrimidine(Barbituric acid)
• 6-Hydroxyuracil
• ARBIBTONE ACID
• Balonylurea acid
• barbituric
• BarbituricAcidGr
• Barbitursure
• MALONYLUREA
• pyrimidine-2,4,6-trione
• pyrimidinetriol
• SPECS AG-670
• 2,4,6(1H,3H,5H)-Pyrimidinetrione
• 2,4,6-Trihydroxy-1,3-diazine
• Pyrimidinetrione
• 2,4,6-Pyrimidinetrione
• Barbiturate
• Malonylharnstoff
• 2,4,6-Trioxohexahydropyrimidine
• Barbitursaeure
• Hexahydropyrimidine-2,4,6-trione
• Hydrouracil, 6-hydroxy-
• Barbituric acid (VAN)
• Urea, N,N'-(1,3-dioxo-1,3-propanediyl)-
• 2,4,6-Pyrimidinetrione(1H,3H,5H)
• Barbituric acid (VAN) (8CI)
• 1,2,
• 1,2,3,4,5,6-Hexahydro-2,4,6-pyrimidinetrione
• MFCD00006666
• F0001-1773
• Sodium barbiturate
• NSC-7889
• Barbituric acid (8CI)
• N,N'-(1,3-Dioxo-1,3-propanediyl)-Urea
• barbiturate anion
• BR8
• Q-200672
• FT-0622555
• Malonylurea;2,4,6(1H,3H,5H)-Pyrimidinetrione;6-Hydroxyuracil
• Epitope ID:120355
• D0X5JS
• DTXCID20129
• 4,6-dioxo-1H-pyrimidin-2-olate
• 2,6-Trioxohexahydropyrimidine
• 4A0BDFFD-9542-4996-A89F-E5A55D03B250
• CHEBI:16294
• STK317809
• NN'-(1,3-dioxo-1,3-propanediyl)-Urea
• CS-W018516
• Q410278
• WQ92Y2793G
• NSC 7889
• BS-3763
• Barbituric acid, for spectrophotometric det. of cyanide, >=99.5%
• Z104473234
• 2,4,6-trioxotetrahydro-2H-pyrimidin-1-ide
• 2,4,6-pirimidinetriol
• A835792
• Urea,N'-(1,3-dioxo-1,3-propanediyl)-
• 123456-Hexahydro-246-pyrimidinetrione
• EINECS 200-658-0
• AKOS000288853
• Fluorouracil impurity A, European Pharmacopoeia (EP) Reference Standard
• BARBITURIC ACID [MI]
• B0003
• FLUOROURACIL IMPURITY A [EP IMPURITY]
• 2,4,6-Trihydroxypyrimidine
• 2,6(1H,3H,5H)-Pyrimidinetrione
• AKOS024255606
• NCGC00258478-01
• 2,4,6-(1H,3H,5H)-Pyrimidinetrione
• 1,2,3,4,5,6-hexahidro-2,4,6-pirimidinetrione
• Sodiumbarbiturate
• B1063
• 2,4,6-Pyrimidinetrione(1H,3H,5H)/
• EN300-19230
• 67-52-7
• 2 4 6-Trihydroxypyrimidine
• DTXSID8020129
• bmse000346
• BBL036209
• CAS-67-52-7
• pyrimidine-2
• 2,6-(1H,3H,5H)-Pyrimidinetrione
• Barbitursaure
• hexahydro-pyrimidine-2,4,6-trione
• 2 4 6-Pyrimidinetriol
• 2,6-Trihydroxypyrimidine
• STL451498
• NCGC00248877-01
• AMY237
• BCP21798
• 2,6-Pyrimidinetriol
• 2-hydroxypyrimidine-4,6(1H,5H)-dione
• AI3-02724
• Tox21_200924
• Barbituric acid, ReagentPlus(R), 99%
• 2,4,6 (1h, 3h, 5h)-pirimidinotriona
• Hexahydropyrimidine-2 4 6-trione
• UNII-WQ92Y2793G
• D0WB9V
• LS-7209
• Urea N N'-(1 3-dioxo-1 3-propanediyl)-
• 1 2 3 4 5 6-Hexahydro-2 4 6-pyrimidinetrione
• AG-670/31547005
• NSC7889
• EC 200-658-0
• 4,6-dihydroxy-2,5-dihydropyrimidin-2-one
• 11709_FLUKA
• 2 4 6-Trioxohexahydropyrimidine
• InChI=1/C4H4N2O3/c7-2-1-3(8)6-4(9)5-2/h1H2,(H2,5,6,7,8,9
• C00813
• 2,4,6-(1H,3H,5H)pyrimidinetrione
• SCHEMBL38707
• 2,4,6(1H,3H,5H)-Pyrimidinetrione (ACD/Name 4.0)
• 2 4 6-Pyrimidinetrione
• 246-Pyrimidinetriol
• NS00009292
• Hydrouracil, 6hydroxy
• FLUOROURACIL IMPURITY A (EP IMPURITY)
• 2,4,6Pyrimidinetrione
• Barbitate
• Urea, N,N'(1,3dioxo1,3propanediyl)
• 2,4,6Trioxohexahydropyrimidine
• 2,4,6Pyrimidinetriol
• 2,4,6Trihydroxypyrimidine
• 2-hydroxypyrimidine-4,6-dione
• 4390-16-3
• 6Hydroxyuracil
• Barbitic acid
• 2,4,6(1H,3H,5H)Pyrimidinetrione
• 1,3-diazinane-2,4,6-trione

• MDL： MFCD00006666
• Inchi： 1S/C4H4N2O3/c7-2-1-3(8)6-4(9)5-2/h1H2,(H2,5,6,7,8,9)
• InChI Key： HNYOPLTXPVRDBG-UHFFFAOYSA-N
• SMILES： O=C1C([H])([H])C(N([H])C(N1[H])=O)=O
• BRN： 120502

Computed Properties

• Exact Mass: 128.02200
• Monoisotopic Mass: 128.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 75.3
• Surface Charge: 0
• Tautomer Count: 10

Experimental Properties

• Color/Form: White crystalline powder. It is strongly acidic. Salt is formed in case of metal.
• Density: 1.6006 (rough estimate)
• Melting Point: 248-252 °C (dec.) (lit.)
• Boiling Point: 260 ℃ (decomposition)
• Flash Point: Fahrenheit: 302 ° f
  Celsius: 150 ° c
  
• Refractive Index: 1.4610 (estimate)
• PH: 2-3 (50g/l, H2O, 60℃)
• Solubility: 11.45g/l
• Water Partition Coefficient: 142 g/L (20 ºC)
• PSA: 75.27000
• LogP: -0.59990
• λmax: 257(H2O)(lit.)
• pka: 4.01(at 25℃)
• Merck: 963
• Solubility: Soluble in hot water and dilute acid, soluble in ether, slightly soluble in cold water.

1,3-diazinane-2,4,6-trione Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin.
• Safety Instruction： S24/25
• RTECS：CP8000000
• TSCA：Yes
• Risk Phrases：R36/37/38
• Storage Condition：Ventilation and low temperature drying

1,3-diazinane-2,4,6-trione Customs Data

• HS CODE：2933520000
• Customs Data：

  China Customs Code:

  2933520000

  Overview:

  HS: 2933520000. Malonyl urea(Barbituric acid)And its salt. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. Minimum tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  HS: 2933520000. pyrimidine-2,4,6(1h,3h,5h)-trione. VAT:17.0%. tax rebate rate:9.0%. supervision conditions:None. MFN tarrif:6.5%. general tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 1,3-diazinane-2,4,6-trione

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